1-(1H-benzimidazol-2-yl)-3,4-dimethyl-1H-pyrazol-5-ol

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-4,5-dimethyl-1H-pyrazol-3-one
• InChI: InChI=1S/C12H12N4O/c1-7-8(2)15-16(11(7)17)12-13-9-5-3-4-6-10(9)14-12/h3-6,15H,1-2H3,(H,13,14)
• InChI Key: HBDILVUMAQZKJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN(C1=O)C2=NC3=CC=CC=C3N2)C
• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol

Description

1-(1H-benzimidazol-2-yl)-3,4-dimethyl-1H-pyrazol-5-ol, also known as BIMP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. BIMP is a heterocyclic compound that consists of two fused rings, a benzimidazole ring and a pyrazolone ring, which makes it a potential candidate for various biological applications.

Scientific Research Applications

Anti-Prostate Cancer Drug Development

A significant application of 1-(1H-benzimidazol-2-yl)-3,4-dimethyl-1H-pyrazol-5-ol derivatives is in the development of anti-prostate cancer drugs. Nakao et al. (2014) synthesized and evaluated a series of 1-aryl-3,4-substituted-1H-pyrazol-5-ol derivatives as inhibitors of prostate cancer antigen-1 (PCA-1/ALKBH3). Among these, a modified version of this compound demonstrated potent inhibitory effects both in vitro and in vivo. Continual administration of this compound significantly suppressed the growth of human hormone-independent prostate cancer cells without adverse effects (Nakao et al., 2014).

Anti-Diabetic Potential

In another study, derivatives of pyrazoline and benzimidazoles, including this compound, were evaluated for their anti-diabetic properties. Ibraheem et al. (2020) synthesized a new series of benzimidazole-pyrazoline hybrid molecules and assessed their α-glucosidase inhibition activity, which is crucial in diabetes management. One of the synthesized compounds exhibited effective inhibition, comparable to the reference drug acarbose, demonstrating the potential of these compounds in diabetes treatment (Ibraheem et al., 2020).

Antipsychotic Agent Research

The compound and its derivatives have also been explored in the context of antipsychotic medications. Wise et al. (1987) synthesized a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, closely related to this compound, as potential antipsychotic agents. These compounds, particularly 1,3-dimethyl-4-(iminophenylmethyl)-1H-pyrazol-5-ol, showed promising antipsychotic-like profiles in animal models without interacting with dopamine receptors, a common target of traditional antipsychotics (Wise et al., 1987).

Synthesis of Benzoyl Benzimidazole Derivatives